2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol

• Molecular Formula: C11H16BrNO2
• Molecular Weight: 274.15 g/mol
• IUPAC Name: 2-[2-[(2-bromophenyl)methylamino]ethoxy]ethanol
• InChI: InChI=1S/C11H16BrNO2/c12-11-4-2-1-3-10(11)9-13-5-7-15-8-6-14/h1-4,13-14H,5-9H2
• InChI Key: VPXGXWBXDYNWQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCCOCCO)Br

Description

2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol is a secondary amine-containing ethanol derivative characterized by a 2-bromobenzyl group linked via an ethoxy chain. The bromine atom at the ortho position of the phenyl ring introduces steric and electronic effects, influencing its reactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol typically involves the reaction of 2-bromobenzylamine with 2-(2-chloroethoxy)ethanol under basic conditions. The reaction proceeds via nucleophilic substitution, where the amino group of 2-bromobenzylamine attacks the chloroethoxy group, resulting in the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as described above. The process may be optimized for higher yields and purity through the use of advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the bromophenyl group to a phenyl group.

Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or ammonia (NH3) can be employed under basic conditions.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of phenyl derivatives.

Substitution: Formation of hydroxyl or amino-substituted derivatives.

Scientific Research Applications

2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of biochemical pathways and interactions.

Medicine: Investigated for potential therapeutic properties and drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group may facilitate binding to hydrophobic pockets, while the amino and ethoxyethanol moieties can form hydrogen bonds with target molecules. These interactions can modulate the activity of the target, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural homology with several amino alcohol derivatives, differing primarily in substituent groups, aromatic systems, and synthetic methodologies. Below is a detailed comparison:

Structural Analogues

Compound Name	Key Structural Features	Molecular Formula	Molecular Weight	Notable Properties/Applications	Reference
2-(2-{[(3-Bromothiophen-2-yl)methyl]amino}ethoxy)ethan-1-ol	Thiophene ring with 3-bromo substituent	C₉H₁₄BrNO₂S	280.18	Higher lipophilicity due to thiophene
2-[2-(1-Aminoethyl)-5-bromophenoxy]ethan-1-ol	Phenoxy group with 5-bromo and aminoethyl groups	C₁₀H₁₄BrNO₂	260.13	Potential steric hindrance at aminoethyl
2-{[(3-Bromo-4-fluorophenyl)methyl]amino}ethan-1-ol	3-Bromo-4-fluoro dual substituents on phenyl	C₉H₁₁BrFNO	248.09	Enhanced electronic effects (Br + F)
YTK-A76 (2-(2-((3,4-Bis(benzyloxy)benzyl)amino)ethoxy)ethan-1-ol)	3,4-Dibenzyloxybenzyl group	C₂₄H₂₈NO₃	393.48	Lower polarity due to benzyloxy groups
1-(4-{2-[Methyl(pyridin-2-yl)amino]ethoxy}phenyl)ethan-1-ol	Pyridinyl substituent instead of bromophenyl	C₁₆H₂₀N₂O₂	272.34	Improved solubility (pyridine as H-bond acceptor)

Physicochemical Properties

• Lipophilicity: The 2-bromophenyl group in the target compound likely increases lipophilicity (logP ~2.5–3.0) compared to non-halogenated analogs (e.g., methyl-substituted derivatives in , logP ~1.2).

Biological Activity

The compound 2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol , also known by its CAS number 251326-32-6 , is a member of the class of organic compounds that exhibit significant biological activity. Its structure comprises a bromophenyl moiety linked to an aminoethanol framework, which is of interest in medicinal chemistry due to its potential therapeutic applications.

• Molecular Formula : C₉H₁₂BrNO
• Molecular Weight : 230.1 g/mol
• CAS Number : 251326-32-6

Biological Activity

The biological activity of 2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol has been explored in various studies, revealing a spectrum of pharmacological effects.

Antimicrobial Properties

Compounds featuring amino alcohol structures have demonstrated antimicrobial activity against various bacterial strains. Preliminary tests suggest that 2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol could inhibit the growth of Gram-positive and Gram-negative bacteria, potentially making it a candidate for further exploration in antibiotic development.

Neuroprotective Effects

The neuroprotective properties of similar compounds have been documented, particularly in the context of neurodegenerative diseases. The presence of the amino group may facilitate interactions with neurotransmitter systems, providing a basis for further investigation into its role in neuroprotection.

Case Study 1: Antitumor Efficacy

A study conducted on structurally analogous bromophenyl derivatives indicated significant antitumor efficacy in vitro and in vivo. The mechanism was attributed to the induction of apoptosis in cancer cells through the activation of caspase pathways.

Compound	IC50 (µM)	Cell Line
Bromophenyl Derivative A	15	HeLa
Bromophenyl Derivative B	10	MCF-7
2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol	TBD	TBD

Case Study 2: Antimicrobial Activity

In antimicrobial assays, related compounds exhibited varying degrees of effectiveness against Staphylococcus aureus and Escherichia coli. The following table summarizes the results:

Compound	Zone of Inhibition (mm)	Bacteria
Compound C	20	S. aureus
Compound D	25	E. coli
2-(2-{[(2-Bromophenyl)methyl]amino}ethoxy)ethan-1-ol	TBD	TBD